Cas no 1341282-95-8 (1-methyl-N-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-methyl-N-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1341282-95-8
• MF: C₈H₁₀N₄S
• MW: 194.256799221039
• CID: 5188499
• PubChem ID: 62758516
• Update Time: 2025-05-21

1-methyl-N-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(1,3-thiazol-5-ylmethyl)-1H-pyrazol-3-amine
• 1-Methyl-N-(thiazol-5-ylmethyl)-1h-pyrazol-3-amine
• 1-methyl-N-[(1,3-thiazol-5-yl)methyl]-1H-pyrazol-3-amine
• 5-Thiazolemethanamine, N-(1-methyl-1H-pyrazol-3-yl)-
• 1-methyl-N-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine

• Inchi： 1S/C8H10N4S/c1-12-3-2-8(11-12)10-5-7-4-9-6-13-7/h2-4,6H,5H2,1H3,(H,10,11)
• InChI Key： FLRZHBCJEQXFEC-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CNC1C=CN(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• XLogP3: 1.1
• Topological Polar Surface Area: 71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-methyl-N-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine

Recent Advances in the Study of 1-methyl-N-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine (CAS: 1341282-95-8)

The compound 1-methyl-N-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine (CAS: 1341282-95-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This small molecule, characterized by its unique pyrazole-thiazole hybrid structure, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on elucidating the molecular interactions of 1-methyl-N-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine with various biological targets. Computational docking simulations and in vitro binding assays have revealed that this compound exhibits high affinity for specific protein kinases involved in inflammatory and oncogenic pathways. These findings suggest its potential as a kinase inhibitor, with possible applications in the treatment of cancer and autoimmune diseases. The compound's selectivity profile, as determined through kinome-wide screening, further supports its therapeutic promise.

In addition to its kinase inhibitory activity, 1-methyl-N-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine has been investigated for its role in modulating cellular signaling pathways. Recent in vitro and in vivo studies have demonstrated that this compound can effectively suppress the activation of NF-κB and MAPK pathways, which are critical in the regulation of inflammation and cell proliferation. These effects were observed at nanomolar concentrations, highlighting the compound's potency. Furthermore, preliminary toxicity studies indicate a favorable safety profile, with minimal off-target effects observed in animal models.

The synthesis and optimization of 1-methyl-N-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine have also been a focus of recent research. Novel synthetic routes have been developed to improve the yield and purity of the compound, facilitating its use in large-scale biological studies. Structure-activity relationship (SAR) studies have identified key modifications that enhance its pharmacological properties, such as increased metabolic stability and improved bioavailability. These advancements are critical for the compound's progression into preclinical development.

Looking ahead, the potential applications of 1-methyl-N-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine extend beyond its current scope. Emerging research suggests its utility in combination therapies, where it may synergize with existing drugs to enhance efficacy or overcome resistance mechanisms. Additionally, its unique chemical scaffold provides a foundation for the design of derivatives with tailored biological activities. Continued investigation into its mechanism of action and therapeutic potential is expected to yield further insights, paving the way for its eventual clinical evaluation.